Cas no 21161-08-0 (3,6,9,12,15-Pentaoxabicyclo[15.4.0]henicosa-1(21),17,19-triene-2,16-dione)

• Product name: 3,6,9,12,15-Pentaoxabicyclo[15.4.0]henicosa-1(21),17,19-triene-2,16-dione
• CAS No: 21161-08-0
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 2656867

3,6,9,12,15-Pentaoxabicyclo[15.4.0]henicosa-1(21),17,19-triene-2,16-dione Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxabicyclo[15.4.0]henicosa-1(21),17,19-triene-2,16-dione

• Inchi： 1S/C16H20O7/c17-15-13-3-1-2-4-14(13)16(18)23-12-10-21-8-6-19-5-7-20-9-11-22-15/h1-4H,5-12H2
• InChI Key： KDBZUZMNHKRLQL-UHFFFAOYSA-N
• SMILES： O1CCOCCOC(C2C=CC=CC=2C(=O)OCCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 337
• Topological Polar Surface Area: 80.3